Acetyl(cyclopropyl)(diisopropyl)silane

• Molecular Formula: C11H22OSi
• Molecular Weight: 198.38 g/mol
• IUPAC Name: 1-[cyclopropyl-di(propan-2-yl)silyl]ethanone
• InChI: InChI=1S/C11H22OSi/c1-8(2)13(9(3)4,10(5)12)11-6-7-11/h8-9,11H,6-7H2,1-5H3
• InChI Key: GPADYVFMNHJYAM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)[Si](C1CC1)(C(C)C)C(=O)C

Description

Acetyl(cyclopropyl)(diisopropyl)silane is a hypothetical organosilicon compound featuring a silicon atom bonded to three distinct groups: an acetyl (CH₃CO-), a cyclopropyl (C₃H₅-), and two isopropyl (C₃H₇-) groups. Organosilicon compounds are widely used in catalysis, materials science, and organic synthesis due to their tunable steric and electronic profiles .

Comparison with Similar Compounds

Comparison with Similar Silane Compounds

Structural and Spectroscopic Comparisons

a) Diisopropyl-Containing Silanes

• Diisopropyl(oct-1-ynyl)silane ():

  • Structure : Features diisopropyl and oct-1-ynyl groups.
  • NMR Data : ¹H NMR (CDCl₃) δ 0.89–3.98; ¹³C NMR (CDCl₃) δ 3.6–132.2.
  • Application : Used as a precursor in alkyne-functionalized silane synthesis .

• Diisopropyl(1-naphthyl)((4-nitrophenyl)methoxy)silane ():

  • Structure : Bulky aromatic and nitro-substituted alkoxy groups.
  • NMR Data : ¹³C NMR (CDCl₃) δ 13.7–146.6.
  • Application : Demonstrates how electron-withdrawing groups (e.g., nitro) influence silicon-centered reactivity .

b) Cyclopropyl-Containing Silanes

• Cyclopropyl(trimethylsilyl)acetylene ():

  • Structure : Cyclopropylethynyl group attached to trimethylsilane.
  • Physical Properties : Boiling point 83°C (80 mmHg), solubility 0.069 g/L in water.
  • Application : Highlights the role of cyclopropyl in stabilizing strained alkynyl silanes .

• Vitamin D Analog with tert-Butyldimethylsiloxy and Cyclopropyl Groups ():

  • Structure : Combines steric protection (tert-butyldimethylsiloxy) with a cyclopropyl moiety.
  • Reactivity : Cyclopropyl enhances conformational rigidity in stereogenic centers .

c) Fluorinated Diisopropyl Silanes

• Diisopropyl(heptadecafluorodecyl)silane ():
  • Structure : Long perfluoroalkyl chain with diisopropyl groups.
  • Molecular Weight : 562.385 g/mol.
  • Application : Fluorinated chains impart hydrophobicity, useful in surface coatings .

Key Comparative Properties

Property	Acetyl(cyclopropyl)(diisopropyl)silane (Hypothetical)	Diisopropyl(oct-1-ynyl)silane	Cyclopropyl(trimethylsilyl)acetylene
Molecular Weight	~250–300 g/mol (estimated)	138.29 g/mol	138.29 g/mol
Boiling Point	Likely >100°C (due to acyl group)	Not reported	83°C (80 mmHg)
Solubility	Low in water (similar to fluorinated silanes)	Soluble in CH₂Cl₂	0.069 g/L in water
NMR (¹³C)	δ ~170–210 (acetyl C=O), ~10–20 (diisopropyl)	δ 3.6–132.2	δ 12.6–142.1 (trimethylsilyl)
Reactivity	Acyl group may undergo nucleophilic substitution	Alkyne participates in coupling	Ethynyl group for cross-coupling